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Compound of Interest

Compound Name: 1-(Isoxazol-5-yl)ethanone

Cat. No.: B1321689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data, handling precautions, and emergency

procedures for isoxazole ketones. The information is intended to ensure the safe use of these

compounds in a laboratory setting. Isoxazole derivatives are a significant class of heterocyclic

compounds with a wide range of biological activities, making them valuable in drug discovery

and development.[1][2][3] However, their safe handling requires a thorough understanding of

their potential hazards.

Section 1: Physicochemical and Hazard Data
The following tables summarize the key safety and physical property data for isoxazole, a

parent compound for isoxazole ketones. While specific derivatives will have different properties,

this data provides a crucial baseline for handling this class of chemicals.

Table 1: Physical and Chemical Properties of Isoxazole
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Property Value Source

CAS Number 288-14-2 [4][5]

Molecular Formula C₃H₃NO [4]

Molecular Weight 69.06 g/mol [4]

Appearance Light brown clear liquid [4]

Melting Point -67.1°C [4]

Boiling Point 93 - 95°C [4]

Flash Point 8 - 12°C (closed cup) [4][6]

Density 1.078 g/cm³ at 25°C [4]

| Water Solubility | 167 g/L |[4] |

Table 2: Hazard Identification and Classification for Isoxazole
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Hazard
Classification &
Precautionary Statements

Source

GHS Classification
Highly flammable liquid
and vapor (H225)

[5]

Signal Word Danger [5]

Prevention

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking. P233:

Keep container tightly closed.

P240: Ground/bond container

and receiving equipment.

P241: Use explosion-proof

electrical/ventilating/lighting

equipment. P242: Use only

non-sparking tools. P243: Take

precautionary measures

against static discharge. P280:

Wear protective gloves/eye

protection/face protection.

[5]

| Response | P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower. |[5] |

Table 3: NFPA 704 Ratings for Isoxazole
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Category Rating Description Source

Health (Blue) 1

Exposure would
cause irritation
with only minor
residual injury.

[4]

Flammability (Red) 3

Liquids and solids that

can be ignited under

almost all ambient

temperature

conditions.

[4]

Instability (Yellow) 0

Normally stable, even

under fire exposure

conditions, and is not

reactive with water.

[4]

| Special (White) | - | No special hazards. |[4] |

Section 2: Toxicology and Reactivity
Toxicological Profile: The toxicological properties of many specific isoxazole ketones have not

been fully investigated.[7] However, data on related compounds and the isoxazole moiety

suggest several potential hazards. Inhalation of vapors may cause dizziness, suffocation, or a

burning sensation in the chest, while aspiration could lead to pulmonary edema.[7] Skin contact

may cause irritation and dermatitis.[7] Eye contact can result in irritation, chemical

conjunctivitis, and potential corneal damage.[7] Ingestion may lead to gastrointestinal irritation

with nausea, vomiting, and diarrhea.[7]

While some isoxazole derivatives have shown low toxicity and good bioactivity at low doses in

preclinical studies[8][9], others may cause allergic skin reactions.[10] For instance, one

derivative was found to have an LD50 of 350 mg/kg in mice via subcutaneous injection,

causing behavioral and metabolic effects.[11] Due to the wide range of biological activities,

from anti-inflammatory to anticancer[1][3][12], it should be assumed that these compounds are

biologically active and should be handled with care. Some derivatives act by inducing
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apoptosis (programmed cell death) in cancer cells, which underscores their potent cellular

effects.[12][13]

Reactivity Profile: The isoxazole ring is an aromatic system, which lends it stability for

manipulating substituents.[2][3] However, it contains a weak nitrogen-oxygen bond that can be

cleaved under certain conditions, particularly with reducing agents or in basic conditions.[2][3]

Isoxazole ketones are incompatible with strong oxidizing agents.[6][14] Hazardous

polymerization does not typically occur.[6][14] Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon oxides and nitrogen oxides (NOx).[6]

Section 3: Experimental Protocols for Safe Handling
Adherence to strict protocols is essential when working with isoxazole ketones. The following

sections detail the required procedures for safe handling, storage, and emergency response.

Protocol for General Handling and Use
Engineering Controls: All work involving isoxazole ketones should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[7][15][16] Use explosion-proof

electrical, ventilating, and lighting equipment.[5][6] Ensure that eyewash stations and safety

showers are readily accessible and in close proximity to the workstation.[14][17]

Personal Protective Equipment (PPE): The minimum required PPE includes a lab coat,

safety goggles or glasses, and appropriate chemical-resistant gloves.[17][18] For procedures

with a risk of splashing, a face shield should also be worn.[5][19]

Glove Selection: Nitrile gloves are a common choice, but glove type should be selected

based on the specific solvent and isoxazole ketone being used.[20] Always inspect gloves

for tears or punctures before use.[16][21]

Safe Handling Practices:

Avoid all contact with skin and eyes.[7][22]

Do not inhale vapors, mists, or gas.[4][7]
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Use spark-proof tools and take measures to prevent the buildup of electrostatic charge.[4]

[6][22] Ground and bond containers when transferring material.[6][7]

Keep compounds away from heat, sparks, open flames, and other ignition sources.[5][7]

Do not eat, drink, or apply cosmetics in the laboratory.[16]

Wash hands thoroughly after handling.[7][16]

Protocol for Storage
Storage Conditions: Store containers in a cool, dry, and well-ventilated area designated as a

flammables area.[4][6][7] Some sources recommend refrigerated storage (2-8°C) to maintain

product quality.[4][6]

Container Management: Keep containers tightly closed.[4][5] If a container has been

opened, it must be carefully resealed and kept upright to prevent leakage.[4]

Inert Atmosphere: For sensitive compounds or long-term storage, storing under an inert gas

is recommended.[4][6][15]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents.[6]

[14]

Protocol for Emergency Response
First Aid Measures:

General Advice: In case of exposure, consult a physician and show them the Safety Data

Sheet (SDS).[4]

Inhalation: Move the person to fresh air immediately.[4][7] If breathing is difficult or has

stopped, provide artificial respiration.[4][7] Seek immediate medical attention.[7]

Skin Contact: Immediately remove all contaminated clothing.[5] Flush the skin with plenty of

soap and water for at least 15 minutes.[7] If irritation persists, consult a physician.[6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and

easy to do.[14] Seek immediate medical attention.[7][14]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by

mouth to an unconscious person.[4] Call a physician or poison control center immediately.

[22]

Spill and Leak Procedures:

Evacuation and Ventilation: Ensure adequate ventilation.[4] Remove all sources of ignition.

[4][6] Evacuate non-essential personnel from the area.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[4]

Cleanup: For liquid spills, contain the spillage and then collect it with an electrically protected

vacuum cleaner or by wet-brushing.[4] Alternatively, soak up the spill with an inert absorbent

material (e.g., sand, vermiculite).[6]

Disposal: Place the absorbed material into a suitable, closed container for disposal

according to local regulations.[6][22]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[4][6]

Specific Hazards: The compound is highly flammable.[5] Vapors may form explosive

mixtures with air and can travel to a source of ignition and flash back.[6] Containers may

explode when heated.[6]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Section 4: Visualizations
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The following diagrams illustrate key workflows and concepts for the safe handling of isoxazole

ketones.
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Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of isoxazole ketones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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